Cas no 2229420-50-0 (tert-butyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate
• CAS No: 2229420-50-0
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 6529597
• PubChem ID: 165673844
• Update Time: 2025-06-11

tert-butyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate
• 2229420-50-0
• EN300-1882203

• Inchi： 1S/C14H28N2O3/c1-13(2,3)19-12(18)16-7-5-6-11(8-16)14(4,9-15)10-17/h11,17H,5-10,15H2,1-4H3
• InChI Key： XPGKYFUJUQNMKO-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate

Research Brief on tert-butyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate (CAS: 2229420-50-0)

The compound tert-butyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate (CAS: 2229420-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and functionalized with amino and hydroxy groups, serves as a versatile intermediate in the synthesis of biologically active compounds. Its structural features make it particularly valuable for drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel gamma-secretase modulators, which are being investigated for their potential in treating Alzheimer's disease. The study demonstrated that the tert-butyl carbamate group enhances the stability of the intermediate, while the amino and hydroxy functionalities allow for further derivatization, enabling the creation of diverse pharmacophores.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which explored the compound's utility in constructing spirocyclic scaffolds. These scaffolds are increasingly important in medicinal chemistry due to their ability to mimic bioactive conformations and improve drug-like properties. The researchers successfully utilized tert-butyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate to generate a library of spirocyclic compounds with promising activity against protein kinases involved in cancer pathways.

From a synthetic chemistry perspective, recent optimizations have improved the yield and purity of this intermediate. A 2023 Organic Process Research & Development paper detailed a scalable, green chemistry approach that reduces the use of hazardous reagents and minimizes waste generation. This advancement is particularly relevant for industrial-scale production, where efficiency and environmental considerations are paramount.

The pharmacological potential of derivatives stemming from this compound continues to expand. Current preclinical studies are investigating its incorporation into novel opioid receptor modulators with reduced side-effect profiles. Additionally, its application in prodrug design is being explored, leveraging the hydroxy group for esterification with various therapeutic agents to improve bioavailability.

As research progresses, tert-butyl 3-(1-amino-3-hydroxy-2-methylpropan-2-yl)piperidine-1-carboxylate maintains its position as a valuable building block in medicinal chemistry. Its versatility and the growing body of research supporting its applications suggest it will remain an important compound in drug discovery pipelines for years to come. Future directions may include its use in targeted protein degradation strategies and as a component of bifunctional molecules in chemical biology probes.